Cas no 2309712-93-2 (2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole)

• Product Name: 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole
• CAS No: 2309712-93-2
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 5341839
• Update Time: 2025-07-21

2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• (1H-indol-2-yl)(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone
• 1H-indol-2-yl-(3-pyrrolidin-1-ylazetidin-1-yl)methanone
• 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole

• Inchi： 1S/C16H19N3O/c20-16(15-9-12-5-1-2-6-14(12)17-15)19-10-13(11-19)18-7-3-4-8-18/h1-2,5-6,9,13,17H,3-4,7-8,10-11H2
• InChI Key： OPVYUHKPIAZNPG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CC(C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 2.6
• Topological Polar Surface Area: 39.3

Additional information on 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole

Introduction to 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole (CAS No. 2309712-93-2)

2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole, identified by its CAS number 2309712-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings and nitrogen-containing functionalities, which are often pivotal in the design of bioactive molecules. The structural motif of 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole combines a pyrrolidine ring with an azetidine moiety, further substituted with an indole group, creating a scaffold that is rich in potential pharmacophoric elements.

The indole moiety, a well-known pharmacological scaffold, is extensively studied for its role in various biological processes and its potential as a therapeutic agent. Indole derivatives have been implicated in a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the pyrrolidine ring into the indole structure introduces additional hydrogen bonding potential and steric features, which can modulate the binding affinity and selectivity of the compound towards biological targets. The azetidine ring further enhances the structural complexity, providing unique conformational flexibility that may be exploited in drug design.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds for therapeutic applications. The combination of pyrrolidin-1-yl, azetidine, and indole units has emerged as a promising strategy for generating molecules with enhanced biological activity. This particular compound has been investigated for its potential role in modulating enzyme activity and receptor binding, making it a candidate for further exploration in drug discovery pipelines.

One of the most compelling aspects of 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole is its structural versatility. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. For instance, the carbonyl group at the 1-position can be used as a site for further derivatization, such as amide or ester formation, which can alter the solubility and metabolic stability of the compound. Additionally, the nitrogen atoms within the heterocyclic rings provide opportunities for hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic use. Computational modeling and molecular dynamics simulations have been employed to predict the binding modes of 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole with various biological targets. These studies suggest that the compound may interact with proteins involved in inflammatory pathways and signal transduction cascades, making it a potential candidate for treating conditions such as chronic inflammation and neurodegenerative diseases.

The synthesis of 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and transition metal-mediated reactions have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in synthetic processes.

The pharmacological evaluation of 2-3-(pyrrolidin-1-yl)azetidine-1-carbonyl-1H-indole has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit enzymes involved in pain signaling pathways, suggesting potential analgesic properties. Furthermore, preliminary in vivo studies indicate that the compound may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The future direction of research on 2-3-(pyrrolidin-1-yli)azetidine carbonyl 5 H indole (CAS No. 23097 12 93 2) will likely focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in greater detail. Pharmacokinetic studies will assess parameters such as absorption, distribution, metabolism, excretion (ADME), which are critical for determining drug efficacy and safety profiles. Additionally, understanding how the compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential.

Collaborations between synthetic chemists and biologists are essential for advancing the development of this compound from a laboratory curiosity to a viable therapeutic option. By leveraging interdisciplinary approaches, researchers can accelerate the discovery process and identify new applications for 2 -3 ( py r o l idin - 1 - y l ) az eti di ne - 1 - car b o n y l - 5 H i ndol e (CAS No .23097 12 -93 -2). This collaborative effort will also foster innovation in drug design principles and methodologies.